Cas no 946419-01-8 (1-[3-(3-Methoxy-benzyl)-[1,2,4]thiadiazol-5-yl]-piperazine)
![1-[3-(3-Methoxy-benzyl)-[1,2,4]thiadiazol-5-yl]-piperazine structure](https://ossimg.kuujia.com/scimg/946500/946419-01-8x500.png)
946419-01-8 structure
Product Name:1-[3-(3-Methoxy-benzyl)-[1,2,4]thiadiazol-5-yl]-piperazine
CAS No:946419-01-8
MF:C14H18N4OS
MW:290.383921146393
MDL:MFCD19981498
CID:4721045
Update Time:2023-08-16
1-[3-(3-Methoxy-benzyl)-[1,2,4]thiadiazol-5-yl]-piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-(3-methoxy-benzyl)-[1,2,4]thiadiazol-5-yl]-piperazine
- 1-[3-(3-Methoxybenzyl)-[1,2,4]thiadiazol-5-yl]piperazine
- 1-{3-[(3-methoxyphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine
- 1-[3-(3-Methoxy-benzyl)-[1,2,4]thiadiazol-5-yl]-piperazine
-
- MDL： MFCD19981498
- Inchi： 1S/C14H18N4OS/c1-19-12-4-2-3-11(9-12)10-13-16-14(20-17-13)18-7-5-15-6-8-18/h2-4,9,15H,5-8,10H2,1H3
- InChI Key： VITPKHYCLSPTJG-UHFFFAOYSA-N
- SMILES： S1C(=NC(CC2C=CC=C(C=2)OC)=N1)N1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 301
- Topological Polar Surface Area: 78.5
1-[3-(3-Methoxy-benzyl)-[1,2,4]thiadiazol-5-yl]-piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB386812-1 g |
1-[3-(3-Methoxy-benzyl)-[1,2,4]thiadiazol-5-yl]-piperazine; 95% |
946419-01-8 | 1 g |
€616.10 | 2023-07-19 | ||
| abcr | AB386812-5 g |
1-[3-(3-Methoxy-benzyl)-[1,2,4]thiadiazol-5-yl]-piperazine; 95% |
946419-01-8 | 5 g |
€1,106.00 | 2023-07-19 | ||
| Chemenu | CM336078-1g |
1-{3-[(3-Methoxyphenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine |
946419-01-8 | 95%+ | 1g |
$*** | 2023-05-29 | |
| abcr | AB386812-1g |
1-[3-(3-Methoxy-benzyl)-[1,2,4]thiadiazol-5-yl]-piperazine, 95%; . |
946419-01-8 | 95% | 1g |
€616.10 | 2025-04-14 | |
| abcr | AB386812-5g |
1-[3-(3-Methoxy-benzyl)-[1,2,4]thiadiazol-5-yl]-piperazine, 95%; . |
946419-01-8 | 95% | 5g |
€1106.00 | 2025-04-14 | |
| A2B Chem LLC | AJ23874-1g |
3-(3-Methoxybenzyl)-5-(piperazin-1-yl)-1,2,4-thiadiazole |
946419-01-8 | 95+% | 1g |
$1067.00 | 2024-07-18 | |
| A2B Chem LLC | AJ23874-2g |
3-(3-Methoxybenzyl)-5-(piperazin-1-yl)-1,2,4-thiadiazole |
946419-01-8 | 95+% | 2g |
$1370.00 | 2024-07-18 | |
| A2B Chem LLC | AJ23874-5g |
3-(3-Methoxybenzyl)-5-(piperazin-1-yl)-1,2,4-thiadiazole |
946419-01-8 | 95+% | 5g |
$1843.00 | 2024-07-18 | |
| A2B Chem LLC | AJ23874-10g |
3-(3-Methoxybenzyl)-5-(piperazin-1-yl)-1,2,4-thiadiazole |
946419-01-8 | 95+% | 10g |
$2552.00 | 2024-07-18 | |
| A2B Chem LLC | AJ23874-25g |
3-(3-Methoxybenzyl)-5-(piperazin-1-yl)-1,2,4-thiadiazole |
946419-01-8 | 95+% | 25g |
$3497.00 | 2024-07-18 |
1-[3-(3-Methoxy-benzyl)-[1,2,4]thiadiazol-5-yl]-piperazine Related Literature
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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